N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14BrN3OS/c18-13-6-8-14(9-7-13)20-16(22)12-23-17-19-10-11-21(17)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,22)
• InChI Key: PIFWPXCHGFLBEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3OS
• Molecular Weight: 388.3 g/mol

Description

N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as BPIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPIA belongs to the class of thioacetamide derivatives, which have been found to possess various biological activities such as antimicrobial, antifungal, and anticancer properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have synthesized novel derivatives of the compound and evaluated their antimicrobial efficacy. For instance, the synthesis of novel sulphonamide derivatives has been explored, with compounds showing good antimicrobial activity (Asmaa M. Fahim & Eman H. I. Ismael, 2019). Another study synthesized a series of 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings, which were screened for their antitumor activity, with some compounds showing considerable anticancer activity against cancer cell lines (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Anticancer Activity

Research into the anticancer properties of related compounds includes the synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. Some of these compounds demonstrated significant antitumor activities against human lung adenocarcinoma cells, highlighting their potential as selective cytotoxic agents (A. Evren, L. Yurttaş, Busra Eksellı, & Gülşen Akalın-Çiftçi, 2019).

Antimicrobial and Hemolytic Activity

The synthesis and antimicrobial evaluation of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been conducted, showing that most compounds were active against selected microbial species to varying extents. This indicates the broad potential of these compounds for antimicrobial applications (Samreen Gul et al., 2017).

Other Pharmacological Activities

Other studies have focused on the diverse pharmacological applications of related compounds, including their potential as anti-HIV drugs based on density functional theory (DFT) studies (M. Oftadeh, N. Mahani, & M. Hamadanian, 2013). Additionally, the synthesis and antimicrobial activity evaluation of new 1,2,4-triazoles and 1,3,4-thiadiazoles bearing an imidazo[2,1-b]thiazole moiety have been documented, showing promising antimicrobial activities (N. Güzeldemirci & O. Küçükbasmacı, 2010).